N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C12H18N2O3S/c1-18(15,16)14(10-12-6-4-8-17-12)9-11-5-2-3-7-13-11/h2-3,5,7,12H,4,6,8-10H2,1H3
• InChI Key: QYYIFZOIDIFSFH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1CCCO1)CC2=CC=CC=N2
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide is a synthetic organic compound characterized by the presence of both oxolane (tetrahydrofuran) and pyridine moieties attached to a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide typically involves the following steps:

• Formation of Oxolane and Pyridine Intermediates: : The initial step involves the preparation of oxolan-2-ylmethyl and pyridin-2-ylmethyl intermediates. These intermediates can be synthesized through standard organic reactions such as alkylation or halogenation followed by nucleophilic substitution.

• Coupling with Methanesulfonamide: : The key step in the synthesis is the coupling of the oxolane and pyridine intermediates with methanesulfonamide. This can be achieved through a nucleophilic substitution reaction where the sulfonamide nitrogen attacks the electrophilic carbon of the intermediates.

• Purification: : The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions such as temperature, pressure, and solvent choice to maximize yield and minimize costs. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the oxolane ring, leading to the formation of lactones or other oxidized derivatives.

Reduction: Reduction reactions can target the pyridine ring, converting it to piperidine or other reduced forms.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Nucleophiles: Alkoxides, amines, thiols.

Major Products

Oxidation Products: Lactones, sulfoxides.

Reduction Products: Piperidine derivatives.

Substitution Products: Various N-substituted methanesulfonamides.

Scientific Research Applications

Chemistry

In organic synthesis, N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide serves as a versatile intermediate for the construction of more complex molecules. Its unique structure allows for selective functionalization, making it valuable in the synthesis of heterocyclic compounds and natural product analogs.

Biology

The compound’s potential biological activity is of interest in medicinal chemistry. It can be explored as a scaffold for the development of new drugs, particularly those targeting enzymes or receptors involved in metabolic pathways.

Medicine

In medicinal research, derivatives of N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide may exhibit pharmacological properties such as anti-inflammatory, antimicrobial, or anticancer activities. Studies on its bioavailability, toxicity, and efficacy are crucial for drug development.

Industry

In the materials science industry, the compound can be used as a building block for the synthesis of polymers, resins, and other advanced materials. Its incorporation into polymeric structures can impart unique physical and chemical properties.

Mechanism of Action

The mechanism by which N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide exerts its effects depends on its specific application. In a biological context, it may interact with molecular targets such as enzymes, receptors, or nucleic acids. The oxolane and pyridine rings can facilitate binding to active sites, while the methanesulfonamide group can participate in hydrogen bonding and electrostatic interactions.

Comparison with Similar Compounds

Similar Compounds

N-(pyridin-2-ylmethyl)methanesulfonamide: Lacks the oxolane ring, which may affect its reactivity and binding properties.

N-(oxolan-2-ylmethyl)methanesulfonamide: Lacks the pyridine ring, potentially altering its chemical behavior and applications.

N-(oxolan-2-ylmethyl)-N-(phenylmethyl)methanesulfonamide: Contains a phenyl group instead of a pyridine ring, which can influence its electronic properties and reactivity.

Uniqueness

N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)methanesulfonamide is unique due to the presence of both oxolane and pyridine rings, which confer distinct chemical and biological properties. This dual functionality allows for diverse applications and makes it a valuable compound in various fields of research and industry.